Cas no 33655-35-5 (Pyrimidine, 4,6-dichloro-2-phenyl-5-propyl-)

• Product Name: Pyrimidine, 4,6-dichloro-2-phenyl-5-propyl-
• CAS No: 33655-35-5
• MF: C₁₃H₁₂Cl₂N₂
• MW: 267.153780937195
• CID: 3943043
• Update Time: 2025-03-28

Pyrimidine, 4,6-dichloro-2-phenyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-phenyl-5-propyl-

• Inchi： 1S/C13H12Cl2N2/c1-2-6-10-11(14)16-13(17-12(10)15)9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3
• InChI Key： POKXBTYREGYFRY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC(Cl)=C(CCC)C(Cl)=N1

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 281.7±40.0 °C(Predicted)
• pka: -4.30±0.39(Predicted)